Cas no 1234615-84-9 (N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide)

• Product Name: N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide
• CAS No: 1234615-84-9
• MF: C₁₄H₂₂N₄O₄
• MW: 310.348883152008
• MDL: MFCD17168406
• CID: 2618478
• PubChem ID: 72207624
• Update Time: 2025-10-19

N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-methylpropan-2-yl)oxycarbonylamino]-N-pyrimidin-5-ylcarbamate
• N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide
• Di-tert-butyl 1-(pyrimidin-5-yl)hydrazine-1,2-dicarboxylate
• DTXSID501152902
• AKOS027254153
• 1,2-Bis(1,1-dimethylethyl) 1-(5-pyrimidinyl)-1,2-hydrazinedicarboxylate
• DTXCID501584438
• PB33397
• 5-(1,2-DI-BOC-HYDRAZINO)PYRIMIDINE
• AS-51209
• 836-891-5
• N'-(TERT-BUTOXYCARBONYL)-N-(PYRIMIDIN-5-YL)TERT-BUTOXYCARBOHYDRAZIDE
• CS-0055190
• Di-tert-butyl1-(pyrimidin-5-yl)hydrazine-1,2-dicarboxylate
• Di(tert-butyl) 1-(5-pyrimidinyl)-1,2-hydrazinedicarboxylate
• DXJVUWWLMCSKTA-UHFFFAOYSA-N
• 1234615-84-9
• EN300-6763998
• SCHEMBL16398247
• MFCD17168406
• P12129
• di-tert-Butyl 1-(5-pyrimidinyl)-1,2-hydrazinedicarboxylate
• N'-((tert-butoxy)carbonyl)-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide
• DB-187063

• MDL： MFCD17168406
• Inchi： 1S/C14H22N4O4/c1-13(2,3)21-11(19)17-18(10-7-15-9-16-8-10)12(20)22-14(4,5)6/h7-9H,1-6H3,(H,17,19)
• InChI Key： DXJVUWWLMCSKTA-UHFFFAOYSA-N
• SMILES： O(C(N(C1=CN=CN=C1)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.16410520Da
• Monoisotopic Mass: 310.16410520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3

N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide

Professional Introduction to N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide (CAS No: 1234615-84-9)

N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide, with the CAS number 1234615-84-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the development of various therapeutic agents. The presence of multiple functional groups, including tert-butoxy carbonyl (Boc) and hydrazide moieties, makes it a versatile building block for constructing complex molecules.

The compound's structure is particularly noteworthy due to its dual functionality, which allows for selective modifications and reactions. The Boc group, known for its stability under various reaction conditions, facilitates the protection of amine functionalities, while the hydrazide moiety provides a reactive site for further chemical transformations. This dual functionality has made N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide an invaluable reagent in the synthesis of peptidomimetics and other bioactive molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The pyrimidine core, a key structural feature of this compound, is widely recognized for its biological significance. Pyrimidine derivatives are known to exhibit a broad spectrum of pharmacological activities, making them attractive candidates for drug development. The incorporation of the pyrimidin-5-yl group into N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide not only enhances its potential biological activity but also provides a scaffold for further derivatization.

One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological processes, and their dysregulation is associated with various diseases. By leveraging the reactivity of the hydrazide group, researchers have been able to develop potent protease inhibitors that can modulate these enzymatic activities. For instance, studies have demonstrated that derivatives of N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide can inhibit specific proteases involved in cancer progression and inflammation.

The use of computational methods has also played a pivotal role in understanding the reactivity and potential applications of this compound. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into the structural and electronic properties of N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide. These studies have not only helped in predicting its behavior in various reaction conditions but also in designing more effective synthetic routes.

Moreover, the compound's stability under harsh reaction conditions makes it an attractive choice for large-scale synthesis. This stability is attributed to the robust nature of the Boc group and the overall molecular architecture. Such characteristics are essential for industrial applications where reproducibility and scalability are paramount.

In conclusion, N'-[(tert-butoxy)carbonyl]-N-(pyrimidin-5-yl)(tert-butoxy)carbohydrazide (CAS No: 1234615-84-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.